Cas no 1214343-46-0 (5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid)

5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid structure
1214343-46-0 structure
Product Name:5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid
CAS No:1214343-46-0
MF:C12H7F3N2O2
MW:268.191393136978
CID:4686205
Update Time:2023-08-14

5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinic acid
    • 5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid
    • Inchi: 1S/C12H7F3N2O2/c13-12(14,15)9-4-8(6-17-10(9)11(18)19)7-2-1-3-16-5-7/h1-6H,(H,18,19)
    • InChI Key: ZTQSZEZPOCWYPA-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)O)=NC=C(C2C=NC=CC=2)C=1)(F)F

Computed Properties

  • Exact Mass: 268.046
  • Monoisotopic Mass: 268.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1

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